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Compound of Interest

Compound Name: Calcein Sodium Salt

Cat. No.: B15551754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcein sodium salt is a fluorescent dye that binds to calcium and is widely utilized in

biomedical research. Its primary application is as an in vivo label for newly formed bone,

enabling the dynamic histomorphometric analysis of bone formation rates. Upon injection,

calcein is incorporated into areas of active mineralization. By administering sequential doses of

calcein, researchers can measure the distance between the fluorescent labels to calculate the

rate of bone apposition. This document provides detailed protocols for the preparation and

administration of calcein sodium salt solutions for injection in animal models.
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Reagent Component
Concentration/Amo
unt

Purpose

Calcein Solution

(Mice)
Calcein Sodium Salt 2-3 mg/mL

Fluorescent bone

label

Sodium Bicarbonate 1-2 mg/mL
Buffering agent to aid

dissolution

0.9% Sterile Saline q.s. to final volume Vehicle

Calcein Solution

(Rats)
Calcein Sodium Salt 10 mg/mL

Fluorescent bone

label

Sodium Bicarbonate 5 mg/mL
Buffering agent to aid

dissolution

0.9% Sterile Saline q.s. to final volume Vehicle

Table 2: Dosing and Administration Parameters
Parameter Mice Rats

Dosage 20-30 mg/kg body weight 10 mg/kg body weight

Injection Volume 0.1 mL per 10 g body weight 0.1 mL per 100 g body weight

Route of Administration
Intraperitoneal (IP) or

Subcutaneous (SC)
Intraperitoneal (IP)

Injection Needle 29G insulin syringe 29G insulin syringe

Experimental Protocols
Protocol 1: Preparation of Calcein Sodium Salt Solution
for Injection in Mice
Materials:

Calcein sodium salt

Sodium bicarbonate
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Sterile 0.9% saline solution

Sterile conical tubes (15 mL or 50 mL)

Magnetic stirrer and stir bar (optional)

Sterile syringe filter (0.22 µm)

Sterile syringes and needles (29G)

Procedure:

Weighing Components: For a final concentration of 2 mg/mL calcein, weigh 20 mg of calcein
sodium salt and 10 mg of sodium bicarbonate for a final volume of 10 mL.[1]

Dissolution:

Add the sodium bicarbonate to 10 mL of 0.9% sterile saline in a sterile conical tube. Mix

until dissolved.

Add the calcein sodium salt to the sodium bicarbonate solution.

Vortex or stir the solution until the calcein is completely dissolved. This may take some

time, and gentle warming or stirring for up to 4 hours can aid dissolution.

Sterilization: Filter the solution through a 0.22 µm sterile syringe filter into a new sterile tube

to ensure sterility for injection.

Storage: The solution should ideally be made fresh for each use.[2] However, it can be

stored in frozen aliquots for future use.[1] When stored at -20°C, stock solutions should be

used within one month. For longer-term storage at -80°C, use within 6 months.

Protocol 2: Administration of Calcein Solution to Mice
Procedure:

Animal Handling: Weigh the mouse to determine the correct injection volume (0.1 mL per 10

g of body weight).[1]
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Injection:

For intraperitoneal (IP) injection, gently restrain the mouse and inject the solution into the

lower abdominal quadrant, avoiding the midline to prevent bladder puncture.

For subcutaneous (SC) injection, lift the skin between the shoulder blades to form a tent

and insert the needle at the base.

Timing of Injections: For dynamic bone histomorphometry, two injections are typically given.

The interval between injections depends on the experimental design and the age of the

animals. For example, in 12-16 week old mice, injections can be given 10 and 3 days before

euthanasia.[2] For younger mice, the interval may be shorter, such as 6 and 2 days before

euthanasia.
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Caption: Experimental workflow for in vivo bone labeling using calcein sodium salt.
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Caption: Conceptual diagram of dual calcein labeling to measure bone formation rate.
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Discussion
The protocols outlined above are standard procedures for using calcein sodium salt as an in

vivo bone label. The precise concentrations, dosages, and injection intervals may need to be

optimized depending on the specific animal model, age, and experimental goals. It is crucial to

ensure the complete dissolution of calcein, as undissolved particles can cause irritation or

inaccurate labeling. The use of sodium bicarbonate helps to raise the pH and facilitate the

dissolution of calcein in saline.

While primarily used for bone labeling, calcein's calcium-binding properties also make it a

useful tool in other research areas, such as studying membrane integrity and permeability in

liposomes and cells. However, for intracellular applications, the membrane-permeant form,

calcein AM, is typically used, as the sodium salt is membrane-impermeant.

Safety Precautions: As with all laboratory procedures, appropriate personal protective

equipment should be worn. While calcein is not considered highly toxic, the toxicological

properties have not been fully investigated. Handle the compound and solutions with care and

dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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